Cas no 220380-12-1 (Benzoic acid,4-cyano-3-ethoxy-, ethyl ester)
220380-12-1 structure
Product Name:Benzoic acid,4-cyano-3-ethoxy-, ethyl ester
CAS No:220380-12-1
MF:C12H13NO3
MW:219.236523389816
CID:243926
PubChem ID:45094539
Update Time:2025-04-19
Benzoic acid,4-cyano-3-ethoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid,4-cyano-3-ethoxy-, ethyl ester
- Ethyl4-cyano-3-ethoxybenzoate
- Benzoic acid,4-cyano-3-ethoxy-,ethyl ester(9ci)
- Ethyl 4-cyano-3-ethoxybenzoate
- 220380-12-1
-
- Inchi: 1S/C12H13NO3/c1-3-15-11-7-9(12(14)16-4-2)5-6-10(11)8-13/h5-7H,3-4H2,1-2H3
- InChI Key: OIKYKLZSKBWTCC-UHFFFAOYSA-N
- SMILES: O(CC)C1=C(C#N)C=CC(C(=O)OCC)=C1
Computed Properties
- Exact Mass: 219.09
- Monoisotopic Mass: 219.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.3A^2
- XLogP3: 2.2
Benzoic acid,4-cyano-3-ethoxy-, ethyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
220380-12-1 (Benzoic acid,4-cyano-3-ethoxy-, ethyl ester) Related Products
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